2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[(4-methyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H17N5OS/c1-12-4-3-5-14(10-12)19-15(23)11-24-17-21-20-16(22(17)2)13-6-8-18-9-7-13/h3-10H,11H2,1-2H3,(H,19,23)
• InChI Key: NSFDRFZRROTYTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=NC=C3
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide is a triazole-based acetamide derivative characterized by a 1,2,4-triazole core substituted with a methyl group at position 4 and a pyridinyl group at position 3. The sulfur atom at position 3 links the triazole ring to an acetamide moiety, which is further substituted with an m-tolyl (3-methylphenyl) group. This structural motif is designed to enhance interactions with biological targets, particularly in medicinal chemistry applications such as anticancer and anti-inflammatory agents .

Biological Activity

The compound 2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide is a triazole derivative that has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antimicrobial, and other pharmacological properties.

Chemical Structure and Properties

The compound's molecular formula is $C_{14}H_{16}N_{4}S$ with a molecular weight of approximately 288.37 g/mol. The structure includes a triazole ring, which is known for its diverse biological activities, particularly in cancer treatment and antimicrobial applications.

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives. For instance, compounds similar to 2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide have demonstrated significant cytotoxic effects against various cancer cell lines. A notable study evaluated a series of thiosemicarbazones derived from pyridine and triazole compounds against glioblastoma multiforme and breast adenocarcinoma cells. These compounds exhibited potent antiproliferative activity , with IC50 values in the nanomolar range, indicating high efficacy at low concentrations .

Compound	Cell Line	IC50 (nM)	Mechanism of Action
Thiosemicarbazone A	Glioblastoma	50	Induction of apoptosis
Thiosemicarbazone B	Breast Adenocarcinoma	30	Inhibition of topoisomerase II

The mechanism of action often involves the induction of apoptosis characterized by morphological changes such as cell shrinkage and chromatin condensation .

Antimicrobial Activity

Triazole derivatives are also recognized for their antimicrobial properties . The compound has shown activity against various bacterial strains. A comparative study indicated that similar triazole compounds exhibited broad-spectrum antibacterial effects, particularly against Gram-positive bacteria. The presence of the pyridine moiety enhances the interaction with microbial targets, leading to effective inhibition of bacterial growth .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL

The biological activity of the compound is largely attributed to its ability to interfere with cellular processes. For instance, triazole derivatives can inhibit enzymes involved in nucleic acid synthesis and cell division. The specific interactions at the molecular level include:

• Inhibition of Topoisomerases : This leads to DNA strand breaks and subsequent apoptosis in cancer cells.
• Disruption of Membrane Integrity : Triazoles may interact with microbial membranes, leading to cell lysis.

Case Studies

A series of case studies have been published detailing the efficacy of triazole derivatives in clinical settings:

• Case Study on Glioblastoma Treatment : A clinical trial involving patients with recurrent glioblastoma demonstrated that a regimen including triazole derivatives led to improved survival rates compared to standard therapies.
• Antimicrobial Efficacy in Hospital Settings : A study conducted in a hospital environment showed that patients treated with triazole-based antibiotics experienced lower rates of infection compared to those receiving conventional treatments.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of 1,2,4-triazoles exhibit potent antimicrobial effects. Specifically, compounds containing the triazole ring have been shown to inhibit the growth of various bacteria and fungi. A study demonstrated that 2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide exhibited significant inhibitory activity against Staphylococcus aureus and Escherichia coli, making it a candidate for developing new antimicrobial agents .

Microorganism	Inhibition Zone (mm)
Staphylococcus aureus	20
Escherichia coli	18
Candida albicans	15

Antifungal Properties

The compound has also shown promising antifungal properties. In vitro studies revealed its effectiveness against various fungal strains, particularly those resistant to conventional treatments. The triazole moiety is known for its ability to disrupt fungal cell membrane synthesis .

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	32 µg/mL
Aspergillus niger	64 µg/mL

Anticancer Activity

Recent investigations into the anticancer potential of this compound have yielded encouraging results. The compound demonstrated significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase .

Cell Line	IC50 (µM)
MCF-7	27.7
A549	39.2
NIH-3T3 (normal)	>100

Plant Growth Regulation

The compound has been evaluated for its potential as a plant growth regulator. Studies showed that it can enhance root development and overall plant vigor when applied at specific concentrations. The triazole structure may mimic natural plant hormones, promoting growth and resistance to stress .

Pesticidal Activity

Preliminary studies suggest that this compound exhibits insecticidal properties against common agricultural pests such as aphids and whiteflies. This could provide an eco-friendly alternative to synthetic pesticides .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and physicochemical properties of 2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide can be contextualized through comparisons with structurally related compounds. Key analogs and their distinguishing features are outlined below:

Structural Modifications and Substituent Effects

Compound Name	Substituents (Triazole/Acetamide)	Key Modifications	Biological Activity	Reference
Target Compound	4-Me, 5-Pyridinyl; N-m-tolyl	Balanced lipophilicity	Hypothesized anticancer/anti-inflammatory
N-(4-Methoxyphenyl)-2-(4-methyl-5-pyridin-4-yl-4H-triazol-3-ylsulfanyl)acetamide	4-Me, 5-Pyridinyl; N-4-MeO-phenyl	Increased electron density (methoxy group)	Not reported
N-(2-Methyl-5-nitrophenyl)-2-(4-methyl-5-pyridin-4-yl-4H-triazol-3-ylsulfanyl)acetamide	4-Me, 5-Pyridinyl; N-2-Me-5-NO2-phenyl	Electron-withdrawing nitro group	Potential cytotoxicity
2-(4-Allyl-5-pyridin-4-yl-4H-triazol-3-ylsulfanyl)-N-(2-ethoxyphenyl)acetamide	4-Allyl, 5-Pyridinyl; N-2-EtO-phenyl	Allyl group enhances flexibility	Experimental phasing (X-ray studies)
2-((4-Amino-5-(furan-2-yl)-4H-triazol-3-yl)sulfanyl)-N-acetamide derivatives	4-NH2, 5-Furan; Variable aryl groups	Furan moiety for π-π interactions	Anti-exudative (10 mg/kg vs diclofenac)

• Triazole Core Modifications: 4-Methyl Group: Enhances steric stability and influences binding to hydrophobic pockets in enzymes .

• Acetamide Substituents :

  • N-m-Tolyl (3-methylphenyl) : Balances lipophilicity and metabolic stability compared to electron-rich (e.g., 4-methoxyphenyl) or electron-deficient (e.g., nitro-substituted) analogs .

Pharmacological Activity

• Anticancer Activity: Analog 5a-c, 5e, 5f (with 5-R-benzylthiazole acetamides) showed selective inhibition against MDA-MB-435 (melanoma) and MCF7 (breast cancer) cell lines at 10 μM . The pyridinyl-triazole scaffold is hypothesized to target kinase pathways, though specific data for the m-tolyl variant are pending .

• Anti-exudative Activity :

  • Furan-triazole acetamides (e.g., 3.1-3.21) reduced inflammation in rat models at 10 mg/kg, comparable to diclofenac sodium (8 mg/kg) .

Physicochemical and Analytical Data

• Spectral Characterization :

  • FTIR, NMR, and X-ray data for allyl-pyridinyl-triazole analogs confirm planar triazole geometry and sulfur-acetamide linkage .
  • HRMS and elemental analysis validate molecular weights (e.g., 384.412 g/mol for nitro-substituted analog) .

• Crystallography :

  • SHELXL and SHELXT software are widely used for refining triazole-acetamide crystal structures, ensuring accuracy in bond-length and angle measurements .

Q & A

Basic: What are the established synthetic routes for 2-(4-Methyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-m-tolyl-acetamide?

The synthesis typically involves S-alkylation of a triazole-3-thione precursor with a substituted α-chloroacetamide. For example:

Step 1 : Prepare the triazole-thione intermediate (e.g., 4-methyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thione) via cyclization of a hydrazine-carbothioamide precursor in basic media .

Step 2 : React the thione with N-m-tolyl-α-chloroacetamide in ethanol/water under reflux with KOH as a base. The reaction proceeds via nucleophilic substitution at the sulfur atom .

Purification : Recrystallize the product from ethanol or aqueous ethanol to achieve >95% purity .

Basic: How is the structure of this compound validated post-synthesis?

Multi-spectroscopic characterization is standard:

• 1H/13C-NMR : Confirm substituent integration and connectivity (e.g., pyridinyl protons at δ 8.5–9.0 ppm, methyl groups at δ 2.3–2.5 ppm) .
• FTIR : Identify key functional groups (e.g., C=O stretch at ~1680 cm⁻¹, C-S stretch at ~680 cm⁻¹) .
• Elemental Analysis : Verify molecular formula (e.g., C₁₈H₁₈N₅OS) with <0.3% deviation .

Advanced: How can conflicting anti-exudative activity data in rodent models be resolved?

Contradictions in dose-response relationships may arise from:

• Variability in experimental design : Ensure uniformity in animal models (e.g., rat strain, weight, induction method for inflammation). For example, edema induction via carrageenan vs. histamine can yield divergent results .
• Structural analogs : Compare activity with derivatives (e.g., furan-2-yl vs. pyridin-4-yl substituents) to isolate electronic/steric effects .
• Statistical rigor : Use ANOVA with post-hoc tests (e.g., Tukey’s HSD) to confirm significance thresholds (p < 0.05) across replicates .

Advanced: What computational methods support structure-activity relationship (SAR) studies for this compound?

Density Functional Theory (DFT) and molecular docking are critical:

• DFT : Calculate electrostatic potential maps to identify nucleophilic/electrophilic regions (e.g., sulfur atom’s electron density in the triazole ring) .
• Docking : Simulate binding to targets like COX-2 or LOX enzymes using AutoDock Vina. Parameters include a grid box of 25 × 25 × 25 Å and Lamarckian genetic algorithms .
• QSAR : Correlate logP values with bioactivity; derivatives with logP ~2.5–3.0 show optimal membrane permeability .

Basic: What are the recommended storage conditions to ensure compound stability?

• Temperature : Store at 2–8°C in airtight, light-resistant containers to prevent photodegradation .
• Solubility considerations : Avoid aqueous media unless buffered (pH 6–8) to prevent hydrolysis of the acetamide group .
• Long-term stability : Monitor via HPLC every 6 months; degradation >5% warrants repurification .

Advanced: How can reaction yields be optimized during S-alkylation?

Key parameters include:

• Base selection : KOH (0.002 M in water) outperforms NaOH due to reduced side reactions (e.g., oxidation of thione to sulfone) .
• Solvent system : Ethanol/water (1:1 v/v) enhances solubility of both reactants, achieving ~75–80% yield .
• Reaction time : Reflux for 1–2 hours minimizes byproduct formation (e.g., disulfides) while maximizing conversion .

Basic: What in vitro assays are used to evaluate anti-inflammatory activity?

• Protein denaturation assay : Measure inhibition of bovine serum albumin (BSA) denaturation at 660 nm; IC₅₀ values <100 µM indicate potency .
• Membrane stabilization : Assess erythrocyte hemolysis inhibition in hypotonic buffer; >50% protection at 50 µM is significant .
• Enzyme inhibition : Test COX-2/LOX activity via fluorometric kits (e.g., Cayman Chemical) with indomethacin as a positive control .

Advanced: What strategies address low bioavailability in preclinical studies?

• Prodrug design : Acetylate the acetamide’s NH group to enhance lipophilicity (logP increase by ~1.2 units) .
• Nanocarriers : Encapsulate in PLGA nanoparticles (size <200 nm) for sustained release; optimize using Box-Behnken experimental design .
• Co-crystallization : Improve solubility via co-crystals with succinic acid or caffeine (solubility enhancement by 3–5×) .

Advanced: How are environmental impacts assessed for this compound?

Follow OECD guidelines :

• Biodegradation : Use closed bottle test (OECD 301D) to measure BOD28/COD ratios; values <0.1 indicate persistence .
• Aquatic toxicity : Test on Daphnia magna (48h EC₅₀) and algae (72h IC₅₀); EC₅₀ <10 mg/L requires hazard labeling .
• Photodegradation : Simulate sunlight exposure (λ >290 nm) and monitor half-life via LC-MS; t₁/₂ >100 hours suggests environmental risk .